n-(6-Bromoimidazo[1,2-a]pyrimidin-2-yl)-2,2,2-trifluoroacetamide

• IUPAC Name: N-(6-bromoimidazo[1,2-a]pyrimidin-2-yl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C8H4BrF3N4O/c9-4-1-13-7-15-5(3-16(7)2-4)14-6(17)8(10,11)12/h1-3H,(H,14,17)
• InChI Key: KBWATUKVSKLTSO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=NC(=CN21)NC(=O)C(F)(F)F)Br
• Molecular Formula: C8H4BrF3N4O
• Molecular Weight: 309.04 g/mol

Description

Imidazo[1,2-a]pyridines are a class of compounds that have gained importance in the pharmaceutical industry due to their wide range of pharmacological activities. They are used in organic syntheses and as pharmaceutical intermediates.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions. For example, N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP, and the reaction conditions were mild and metal-free.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines involves an imidazole ring fused with a pyridine moiety.

Chemical Reactions Analysis

In the synthesis of N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines, the reaction proceeded via the initial displacement of the halogen atom by the pyridine ring nitrogen to afford pyridinium salt, which subjected a facile closure and provided the shared intermediate.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For example, 6-Bromoimidazo[1,2-a]pyridine is pale yellow in color, forms crystals or powder, and is slightly soluble in water.

Scientific Research Applications

• Synthesis of New Polyheterocyclic Ring Systems : Abdel‐Latif, Mehdhar, and Abdel-Ghani (2019) utilized a similar compound, 3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine, as a precursor for creating new polyheterocyclic ring systems. This research highlights the potential of such compounds in the construction of complex heterocyclic structures, which could have various applications in medicinal chemistry and material science (Abdel‐Latif et al., 2019).

• Imaging of Neurodegenerative Disorders : Fookes et al. (2008) synthesized derivatives of imidazo[1,2-a]pyridines for studying peripheral benzodiazepine receptors using positron emission tomography. This suggests the use of such compounds in developing imaging agents for neurodegenerative disorders (Fookes et al., 2008).

• Synthesis and Characterization of Derivatives : Achugatla, Ghashang, and Guhanathan (2017) reported the synthesis and characterization of N-(3-(8-Bromoimidazo[1, 2-a]pyridin-2-yl)-4-Fluorophenyl)benzamide derivatives, demonstrating the chemical versatility and potential for creating diverse molecular structures based on similar chemical frameworks (Achugatla et al., 2017).

Safety and Hazards

These compounds are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Imidazo[1,2-a]pyridine cores have increasing importance in the pharmaceutical industry with their wide range of pharmacological activities. They are being studied for their potential as anticancer agents against breast cancer cells.